molecular formula C12H10N4S B8280040 3-[2-Methylthio-4-pyrimidinyl]imidazo[1,2-a]pyridine

3-[2-Methylthio-4-pyrimidinyl]imidazo[1,2-a]pyridine

Cat. No.: B8280040
M. Wt: 242.30 g/mol
InChI Key: KICARPPMADMEAU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[2-Methylthio-4-pyrimidinyl]imidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C12H10N4S and its molecular weight is 242.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H10N4S

Molecular Weight

242.30 g/mol

IUPAC Name

3-(2-methylsulfanylpyrimidin-4-yl)imidazo[1,2-a]pyridine

InChI

InChI=1S/C12H10N4S/c1-17-12-13-6-5-9(15-12)10-8-14-11-4-2-3-7-16(10)11/h2-8H,1H3

InChI Key

KICARPPMADMEAU-UHFFFAOYSA-N

Canonical SMILES

CSC1=NC=CC(=N1)C2=CN=C3N2C=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

1 g of (E)-3-(dimethylamino)-1-imidazo[1,2-a]pyridin-3-yl-2-propen-1-one [1-2] was dissolved in 10 mL of n-butanol, then 354 mg of thiourea and 377 mg of sodium methoxide were added, and the mixture was stirred at 85° C. for 2 hours. After cooling back to the room temperature, 868 μL of methyl iodide was added, and stirred at room temperature for 30 minutes. The solvent was distilled off until the volume is halved, the solid thus produced was taken and washed with diethyl ether and with water in the subsequent order, and then dried under reduced pressure to obtain 728 mg of 3-[2-methylthio-4-pyrimidinyl]imidazo[1,2-a]pyridine [1-3] as a grey solid.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
354 mg
Type
reactant
Reaction Step Two
Name
sodium methoxide
Quantity
377 mg
Type
reactant
Reaction Step Two
Quantity
868 μL
Type
reactant
Reaction Step Three

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